Cas no 5872-22-0 (L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-)

• Product Name: L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
• CAS No: 5872-22-0
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 341117
• PubChem ID: 42254381
• Update Time: 2025-04-19

L-Alanine, N-(2,2-dimethyl-1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(2,2-dimethyl-1-oxopropyl)-
• (2S)-2-(2,2-dimethylpropanoylamino)propanoic acid
• (S)-N-tert-butylcarbonylalanine
• tert-butylcarbonylalanine
• YZCGBCIVGWGNAU-YFKPBYRVSA-N
• 5872-22-0
• SCHEMBL2863541
• DTXSID30654676
• N-(2,2-Dimethylpropanoyl)-L-alanine

• Inchi： 1S/C8H15NO3/c1-5(6(10)11)9-7(12)8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： YZCGBCIVGWGNAU-YFKPBYRVSA-N
• SMILES： O=C(C(C)(C)C)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 173.10525
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives